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Compound of Interest

Compound Name: Diethyl phosphoramidate

Cat. No.: B092971 Get Quote

Diethyl Phosphoramidate: A Technical Guide
CAS Number: 1068-21-9

This technical guide provides a comprehensive overview of diethyl phosphoramidate, a

versatile organophosphorus compound with applications in organic synthesis and as a

biological tool. This document is intended for researchers, scientists, and drug development

professionals, offering in-depth information on its properties, synthesis, and key applications.

Chemical and Physical Properties
Diethyl phosphoramidate is a white to light-yellow solid at room temperature.[1] It is

characterized by the presence of a phosphoramidate functional group, where a phosphorus

atom is bonded to two ethoxy groups, a doubly bonded oxygen, and an amino group.

Table 1: Physicochemical Properties of Diethyl Phosphoramidate
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Property Value Reference

CAS Number 1068-21-9 [1][2][3][4]

Molecular Formula C₄H₁₂NO₃P [1][2][3][4]

Linear Formula H₂NP(O)(OC₂H₅)₂ [3]

Molecular Weight 153.12 g/mol [1][2][3][4]

Appearance
White to light yellow to light

orange solid/crystal
[1][5]

Melting Point 51-53 °C [1][2][3]

Boiling Point 140 °C at 3 mmHg [1][2][3]

Density 1.133 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in organic solvents like

dichloromethane and ether;

limited solubility in water.

[5]

Flash Point > 230 °F (> 110 °C) [2]

Safety Information
Diethyl phosphoramidate is classified as a hazardous substance and should be handled with

appropriate safety precautions in a laboratory setting.

Table 2: GHS Hazard and Precautionary Statements for Diethyl Phosphoramidate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acetylcholinesterase_AChE_Activity_Determination_using_Ellman_s_Method.pdf
https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acetylcholinesterase_AChE_Activity_Determination_using_Ellman_s_Method.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Acetylcholinesterase_AChE_Activity_Determination_using_Ellman_s_Method.pdf
https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://pmc.ncbi.nlm.nih.gov/articles/PMC1185085/
https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.researchgate.net/publication/374833109_Mechanisms_of_Organophosphate_Toxicity_and_the_Role_of_Acetylcholinesterase_Inhibition
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.jove.com/science-education/v/14455/anticholinesterase-agents-poisoning-and-treatment
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1185085/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Ellman_s_Assay_Measuring_Acetylcholinesterase_Inhibition_by_S_Ladostigil.pdf
https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement Reference

Hazard Statements H315 Causes skin irritation [1][6]

H319
Causes serious eye

irritation
[1][6]

H335
May cause respiratory

irritation
[1][6]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[1][6]

P264
Wash skin thoroughly

after handling
[1][6]

P271

Use only outdoors or

in a well-ventilated

area

[1][6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[1][6]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water

[1][6]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[1][6]

Synthesis of Diethyl Phosphoramidate
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A common method for the synthesis of phosphoramidates is the copper-catalyzed aerobic

oxidative coupling of amines and H-phosphonates. The following is a general protocol that can

be adapted for the synthesis of diethyl phosphoramidate.

Experimental Protocol: Copper-Catalyzed Synthesis
Materials:

Diethyl phosphite

Ammonia (or an ammonia source like ammonium chloride)

Copper(I) iodide (CuI)

Acetonitrile (MeCN)

Chloroform (CHCl₃)

2M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure:

To a stirring suspension of CuI (0.20 mmol) in MeCN (2 mL), add diethyl phosphite (1.00

mmol) and the amine source (2.00 mmol).

Stir the mixture at 55 °C for 4-18 hours.

Cool the reaction to room temperature and dilute with CHCl₃ (50 mL).

Wash the organic layer with 2M HCl (30 mL) and then with saturated NaHCO₃ (30 mL).
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Dry the organic layer over anhydrous Na₂SO₄.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes.

Diethyl Phosphite

Reaction VesselAmmonia

CuI Catalyst

55 °C, Aerobic Oxidation
Crude Product PurificationSilica Gel Chromatography Diethyl Phosphoramidate

Reactants

Kabachnik-Fields Reaction
Aldehyde/Ketone

Imine IntermediateAmine

Diethyl Phosphoramidate

Nucleophilic Addition α-Aminoalkyl Phosphonate
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Acetylcholinesterase Active Site

Inhibitor

Inactivated EnzymeAChE-Ser-OH

Phosphorylated AChE
AChE-Ser-O-P(O)(OEt)₂

Irreversible
Phosphorylation

Diethyl Phosphoramidate
(EtO)₂P(O)NH₂

Very Slow
Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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